5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H16ClNO3
• Molecular Weight: 341.8 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-1-methyl-3-[(E)-2-oxo-4-phenylbut-3-enyl]indol-2-one
• InChI: InChI=1S/C19H16ClNO3/c1-21-17-10-8-14(20)11-16(17)19(24,18(21)23)12-15(22)9-7-13-5-3-2-4-6-13/h2-11,24H,12H2,1H3/b9-7+
• InChI Key: WRWHPSLNOWZFCR-VQHVLOKHSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)/C=C/C3=CC=CC=C3)O
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)C=CC3=CC=CC=C3)O

Description

5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one, also known as LY294002, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of phosphatidylinositol 3-kinase (PI3K), a key enzyme involved in cell signaling pathways. LY294002 has been used to investigate the role of PI3K in various cellular processes, including cell growth, differentiation, and survival.

Mechanism of Action

5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one inhibits PI3K by binding to its ATP-binding site, thereby preventing the enzyme from phosphorylating its substrate. This results in the inhibition of downstream signaling pathways, including the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and suppress inflammation. 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has also been shown to improve insulin sensitivity and reduce glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potency and specificity for PI3K. It is a highly selective inhibitor that does not affect other kinases or signaling pathways. However, one limitation of using 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is its potential for off-target effects, particularly at high concentrations. It is also important to note that 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is not suitable for in vivo studies due to its poor pharmacokinetic properties.

Future Directions

There are several potential future directions for research involving 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective PI3K inhibitors for use in cancer therapy. Another area of interest is the investigation of the role of PI3K in aging and age-related diseases, such as Alzheimer's disease. 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one may also have potential as a tool for studying the role of PI3K in stem cell biology and regenerative medicine.
Conclusion
In conclusion, 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is a potent and selective inhibitor of PI3K that has been widely used in scientific research. It has been shown to have a wide range of biochemical and physiological effects and has potential for use in cancer therapy, diabetes, and other diseases. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one.

Synthesis Methods

5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves several chemical reactions, including the formation of an indole ring, a Michael addition, and a Wittig reaction. The final product is obtained after purification using column chromatography.

Scientific Research Applications

5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been extensively used in scientific research to investigate the role of PI3K in various cellular processes. It has been shown to inhibit the growth and survival of cancer cells by blocking the PI3K/Akt signaling pathway. 5-chloro-3-hydroxy-1-methyl-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has also been used to study the role of PI3K in insulin signaling, inflammation, and neurodegenerative diseases.